Cas no 1565625-70-8 (2-{(4-chloro-3-methylphenyl)methyl(methyl)amino}ethan-1-ol)

• Product Name: 2-{(4-chloro-3-methylphenyl)methyl(methyl)amino}ethan-1-ol
• CAS No: 1565625-70-8
• MF: C₁₁H₁₆ClNO
• MW: 213.703842163086
• CID: 5911168
• PubChem ID: 104008137
• Update Time: 2025-06-13

2-{(4-chloro-3-methylphenyl)methyl(methyl)amino}ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-{(4-chloro-3-methylphenyl)methyl(methyl)amino}ethan-1-ol
• EN300-1282626
• 1565625-70-8
• 2-{[(4-chloro-3-methylphenyl)methyl](methyl)amino}ethan-1-ol

• Inchi： 1S/C11H16ClNO/c1-9-7-10(3-4-11(9)12)8-13(2)5-6-14/h3-4,7,14H,5-6,8H2,1-2H3
• InChI Key： HCMXQSXJQAAPAA-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C)CN(C)CCO

Computed Properties

• Exact Mass: 213.0920418g/mol
• Monoisotopic Mass: 213.0920418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 23.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 2-{(4-chloro-3-methylphenyl)methyl(methyl)amino}ethan-1-ol

Recent Advances in the Study of 2-{(4-chloro-3-methylphenyl)methyl(methyl)amino}ethan-1-ol (CAS: 1565625-70-8)

The compound 2-{(4-chloro-3-methylphenyl)methyl(methyl)amino}ethan-1-ol (CAS: 1565625-70-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, mechanisms of action, and potential clinical applications.

One of the key areas of investigation has been the compound's interaction with specific biological targets. Preliminary findings suggest that it exhibits selective binding affinity towards certain receptor subtypes, which could be leveraged for the development of targeted therapies. Researchers have employed advanced computational modeling and high-throughput screening techniques to map its binding interactions and optimize its pharmacological profile.

In addition to its receptor-binding properties, recent studies have explored the compound's metabolic stability and pharmacokinetic behavior. Early-stage in vitro and in vivo experiments indicate that it possesses favorable absorption and distribution characteristics, making it a viable candidate for further drug development. However, challenges related to its metabolic clearance and potential toxicity profiles remain to be addressed in subsequent studies.

Another notable aspect of the research has been the synthesis and structural modification of 2-{(4-chloro-3-methylphenyl)methyl(methyl)amino}ethan-1-ol. Researchers have reported novel synthetic routes that improve yield and purity, thereby facilitating large-scale production. Furthermore, structural analogs have been designed to enhance its therapeutic efficacy and reduce off-target effects, providing a foundation for the development of next-generation derivatives.

The therapeutic potential of this compound spans multiple indications, including neurological disorders and inflammatory conditions. Preclinical studies have demonstrated its efficacy in animal models of disease, with particular emphasis on its anti-inflammatory and neuroprotective effects. These findings have spurred interest in advancing the compound into clinical trials, although further validation is required to confirm its safety and efficacy in humans.

In conclusion, the recent research on 2-{(4-chloro-3-methylphenyl)methyl(methyl)amino}ethan-1-ol (CAS: 1565625-70-8) underscores its potential as a versatile pharmacophore. While significant progress has been made in understanding its biological activity and optimizing its chemical properties, ongoing studies are essential to fully realize its therapeutic applications. The integration of multidisciplinary approaches, including medicinal chemistry, pharmacology, and clinical research, will be critical in advancing this compound towards commercialization.